Cas no 863020-22-8 (3-chloro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide)

• Product Name: 3-chloro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide
• CAS No: 863020-22-8
• MF: C₁₉H₁₃ClN₄O
• MW: 348.785722494125
• CID: 6229312
• PubChem ID: 7080169
• Update Time: 2025-11-01

3-chloro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide
• AKOS002054520
• 3-chloro-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)benzamide
• F0657-0049
• 3-chloro-N-(3-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)benzamide
• 863020-22-8
• 3-chloro-N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)benzamide

• Inchi： 1S/C19H13ClN4O/c20-15-6-1-5-14(10-15)18(25)22-16-7-2-4-13(11-16)17-12-24-9-3-8-21-19(24)23-17/h1-12H,(H,22,25)
• InChI Key： WYLXRKPIQGGZGB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1=CC=CC(=C1)C1=CN2C=CC=NC2=N1)=O

Computed Properties

• Exact Mass: 348.0777887g/mol
• Monoisotopic Mass: 348.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-chloro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide

Professional Introduction to 3-chloro-N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)benzamide (CAS No. 863020-22-8)

3-chloro-N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)benzamide, with the CAS number 863020-22-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzamide class and incorporates an imidazo[1,2-apyrimidin] core, which is a well-known pharmacophore in drug discovery. The structural features of this molecule make it a promising candidate for further exploration in the development of novel therapeutic agents.

The< strong>imidazo[1,2-apyrimidin moiety is particularly interesting due to its ability to interact with various biological targets, including enzymes and receptors. Recent studies have highlighted the potential of imidazo[1,2-apyrimidin] derivatives as inhibitors of kinases and other enzymes involved in cancer pathways. The benzamide group further enhances the pharmacological profile of this compound by contributing to its solubility and bioavailability, which are critical factors in drug design.

In the context of contemporary research, 3-chloro-N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)benzamide has been investigated for its potential applications in addressing various diseases. One of the most notable areas of interest is its role as an inhibitor of Janus kinases (JAKs), which are involved in inflammatory responses and have been implicated in autoimmune disorders. The< strong>3-chloro substituent on the benzamide ring is thought to enhance the binding affinity of the compound to its target proteins, thereby improving its efficacy.

Moreover, the< strong>phenyl ring connected to the imidazo[1,2-apyrimidin] core provides additional binding interactions with biological targets. This structural feature allows for fine-tuning of the compound's pharmacokinetic properties, making it a versatile scaffold for drug development. Researchers have also explored analogs of this compound to optimize its pharmacological activity and reduce potential side effects.

The synthesis of 3-chloro-N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the< strong>chloro group and the imidazo[1,2-apyrimidin] moiety are critical steps that must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule.

Evaluation of the pharmacological properties of 3-chloro-N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)benzamide has revealed promising results in preclinical studies. These studies have demonstrated its ability to modulate signaling pathways associated with cancer growth and progression. The compound's ability to inhibit key enzymes involved in these pathways makes it a valuable tool for developing targeted therapies. Additionally, its potential role in modulating immune responses has opened up new avenues for treating inflammatory diseases.

The< strong>benzamide group in this molecule not only contributes to its pharmacological activity but also plays a crucial role in determining its metabolic stability. Understanding how this group interacts with biological systems is essential for designing drugs that exhibit prolonged half-lives and reduced toxicity. Computational modeling and molecular dynamics simulations have been instrumental in elucidating these interactions at a molecular level.

In conclusion, 3-chloro-N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)benzamide (CAS No. 863020-22-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a compelling candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.